1-Nitroso-4-(pent-4-EN-1-YL)piperazine

• CAS No.: 61454-56-6
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-nitroso-4-pent-4-enylpiperazine
• InChI: InChI=1S/C9H17N3O/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h2H,1,3-9H2
• InChI Key: MMIPJDKVMJUUCD-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCN1CCN(CC1)N=O

Description

1-Nitroso-4-(pent-4-en-1-yl)piperazine is a substituted piperazine derivative characterized by a nitroso (-NO) group at the 1-position and a pent-4-enyl chain at the 4-position. The nitroso group introduces electrophilic reactivity, while the pentenyl substituent provides hydrophobicity and structural flexibility. This compound shares structural similarities with other piperazine derivatives, such as benzylpiperazines and phenylpiperazines, but its unique substituents confer distinct physicochemical and pharmacological properties .

Comparison with Similar Compounds

Structural and Functional Group Variations

Piperazine derivatives are broadly classified based on substituents attached to the heterocyclic ring. Key comparisons include:

Compound	Substituents	Key Functional Groups	Biological/Physicochemical Impact
1-Nitroso-4-(pent-4-en-1-yl)piperazine	1-NO, 4-pentenyl	Nitroso, alkene	Enhanced electrophilicity; moderate hydrophobicity
1-(2-(Pyridin-2-yl)ethyl)piperazine	1-Pyridinyl, 2-ethyl linker	Pyridine, ethylene spacer	Improved solubility (pKa ~6–7)
N-Benzylpiperazine (BZP)	1-Benzyl	Aromatic ring	Psychostimulatory effects; metabolic instability
1-(3-Trifluoromethylphenyl)piperazine (TFMPP)	1-Trifluoromethylphenyl	Electron-withdrawing CF3 group	Serotonergic activity; hallucinogenic effects
4-(Phenylethyl)piperazine derivatives	4-Phenylethyl	Aromatic, ethylene spacer	Reduced hA2AAR binding affinity compared to benzyl

Key Observations :

• The nitroso group in the target compound distinguishes it from most designer piperazines (e.g., BZP, TFMPP), which typically lack electron-withdrawing substituents. This group may enhance oxidative lability or alter receptor binding .

Pharmacological and Receptor Binding Profiles

• Binding Affinity : Piperazine derivatives with aromatic substituents (e.g., benzyl, phenyl) exhibit higher receptor affinities. For example, a benzyl-substituted piperazine (Compound 3, Ki = 58 nM for hA2AAR) outperforms its piperidine counterpart (Ki = 594 nM) . The nitroso-pentenyl derivative’s affinity remains unstudied, but the nitroso group’s electron-withdrawing nature may reduce basicity, altering receptor interactions.
• Selectivity: Piperazine-substituted naphthoquinones show selectivity for PARP-1, attributed to the piperazine ring’s spatial orientation. The target compound’s nitroso group could similarly influence selectivity .

Metabolic Stability and Clearance

Piperazine rings are metabolic hotspots prone to oxidation and dealkylation. For example:

• Oxidation: Fluoroquinolones with piperazine moieties undergo MnO2-mediated oxidation at the aromatic N1 atom, leading to dealkylation and hydroxylation . The nitroso group in the target compound may accelerate oxidative degradation.
• Deethylation : Piperazine derivatives with ethyl chains (e.g., 1-(2-chloroethyl)piperazine) are metabolized via deethylation . The pentenyl chain’s length and unsaturation may reduce metabolic liability compared to ethyl or propynyl groups .

Solubility and Physicochemical Properties

• Solubility : Piperazine derivatives with ethylene spacers (e.g., 8ac, 8ad) exhibit higher aqueous solubility (~80 μM) due to balanced pKa (~6–7). Direct attachment of bulky groups (e.g., N-phenylpiperazine) reduces solubility (<20 μM) . The pentenyl chain’s hydrophobicity may lower solubility, but the nitroso group’s polarity could mitigate this.
• ~6–7 for ethylene spacers) .

Environmental and Oxidative Stability

• Oxidative Degradation: Piperazine derivatives are susceptible to oxidation by environmental oxidants like MnO2. The nitroso group may render the target compound more reactive, leading to faster degradation compared to TFMPP or BZP .
• Persistence : Designer piperazines (e.g., mCPP) are environmentally persistent due to aromatic stability. The pentenyl chain’s alkene bond may increase reactivity, reducing environmental persistence .